N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H12N2O3/c1-8-11(6-7-18-8)13(17)15-10-4-2-9(3-5-10)12(14)16/h2-7H,1H3,(H2,14,16)(H,15,17)
• InChI Key: ITFVIGXIYQVFSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide, also known as MAFP, is a synthetic compound that has been widely used in scientific research due to its ability to selectively inhibit enzymes that are involved in the biosynthesis of endocannabinoids.

Mechanism of Action

Target of Action

The primary target of N-(4-carbamoylphenyl)-2-methylfuran-3-carboxamide is the main protease of SARS-coronavirus-2 . This protease is essential for viral transcription and replication .

Mode of Action

N-(4-carbamoylphenyl)-2-methylfuran-3-carboxamide interacts with its target through a process of molecular docking, molecular dynamics simulation, and free binding energy calculations . These interactions result in the inhibition of the main protease of SARS-coronavirus-2 .

Biochemical Pathways

The compound affects the biochemical pathways related to the transcription and replication of SARS-coronavirus-2 . By inhibiting the main protease, it disrupts these pathways and hinders the virus’s ability to replicate .

Pharmacokinetics

Its interaction with the main protease of sars-coronavirus-2 suggests that it may have good bioavailability .

Result of Action

The primary result of the compound’s action is the inhibition of the main protease of SARS-coronavirus-2 . This leads to a disruption in the virus’s ability to replicate, thereby potentially reducing the severity of a SARS-coronavirus-2 infection .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide in lab experiments is its selectivity towards FAAH and MAGL, which allows for a more precise manipulation of endocannabinoid levels. However, this compound has limitations in terms of its stability and solubility, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the use of N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide in scientific research. One direction is the development of more stable and soluble analogs of this compound that can be used in a wider range of experiments. Another direction is the investigation of the role of endocannabinoids in various diseases, such as cancer and neurodegenerative disorders, and the potential use of this compound as a therapeutic agent. Additionally, the use of this compound in combination with other drugs or therapies could lead to more effective treatments for various conditions.

Synthesis Methods

The synthesis of N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide involves the reaction of 4-aminobenzoic acid with 2-methyl-3-furoic acid chloride in the presence of triethylamine. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-2-methyl-3-furamide has been widely used in scientific research as a tool to selectively inhibit enzymes that are involved in the biosynthesis of endocannabinoids. This has led to a better understanding of the role of endocannabinoids in various physiological processes, such as pain, inflammation, and appetite regulation.